Cas no 1803791-95-8 (Methyl 5-iodo-4-(trifluoromethyl)pyridine-2-acetate)

• Product Name: Methyl 5-iodo-4-(trifluoromethyl)pyridine-2-acetate
• CAS No: 1803791-95-8
• MF: C₉H₇F₃INO₂
• MW: 345.057065248489
• CID: 4906975
• Update Time: 2025-05-19

Methyl 5-iodo-4-(trifluoromethyl)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-iodo-4-(trifluoromethyl)pyridine-2-acetate

• Inchi： 1S/C9H7F3INO2/c1-16-8(15)3-5-2-6(9(10,11)12)7(13)4-14-5/h2,4H,3H2,1H3
• InChI Key： VCFBQZVTDXUGFQ-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C=C1C(F)(F)F)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 260
• XLogP3: 2.2
• Topological Polar Surface Area: 39.2

Additional information on Methyl 5-iodo-4-(trifluoromethyl)pyridine-2-acetate

Methyl 5-iodo-4-(trifluoromethyl)pyridine-2-acetate: A Comprehensive Overview

Methyl 5-iodo-4-(trifluoromethyl)pyridine-2-acetate, with the CAS number 1803791-95-8, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with an iodo group at the 5-position, a trifluoromethyl group at the 4-position, and an acetate ester group at the 2-position. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable building block in various synthetic strategies.

The synthesis of Methyl 5-iodo-4-(trifluoromethyl)pyridine-2-acetate typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, leveraging transition metal catalysts such as palladium or copper complexes for key coupling reactions. These methods not only enhance the scalability of production but also reduce environmental impact by minimizing waste generation.

One of the most notable applications of this compound lies in its use as an intermediate in drug discovery programs. The presence of the iodo group at the 5-position makes it an ideal candidate for Suzuki-Miyaura cross-coupling reactions, a widely used technique in organic synthesis for forming carbon-carbon bonds. This reactivity allows chemists to introduce diverse functional groups, thereby expanding the structural diversity of potential drug candidates.

Moreover, the trifluoromethyl group at the 4-position contributes significantly to the compound's physicochemical properties, such as lipophilicity and metabolic stability. These attributes are crucial in designing bioactive molecules with optimal pharmacokinetic profiles. Recent studies have demonstrated that analogs of Methyl 5-iodo-4-(trifluoromethyl)pyridine-2-acetate exhibit promising activity against various therapeutic targets, including kinase enzymes and G-protein coupled receptors (GPCRs).

In addition to its role in pharmaceutical research, this compound has found applications in materials science, particularly in the development of advanced materials for optoelectronic devices. The pyridine ring's aromaticity and electron-withdrawing substituents make it suitable for use in organic semiconductors and light-emitting diodes (LEDs). Researchers have reported enhanced charge transport properties in materials synthesized using this compound as a precursor.

The global market for such specialized intermediates is driven by increasing demand from both academic and industrial sectors. Key players in the chemical industry are investing heavily in scaling up production processes to meet this demand while adhering to stringent regulatory standards for quality and safety.

In conclusion, Methyl 5-iodo-4-(trifluoromethyl)pyridine-2-acetate stands out as a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and application development, positions it as a critical component in modern chemical innovation.